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Compound of Interest

Compound Name: 4-n-Propylthiophenol

Cat. No.: B7724607

Disclaimer: The following information is intended as a general guide for the safe handling and
storage of 4-n-Propylthiophenol. A specific Safety Data Sheet (SDS) for this compound was
not available at the time of publication. The recommendations provided are based on the
general properties of thiophenols and related phenolic compounds. Users are strongly advised
to consult the supplier-specific SDS for 4-n-Propylthiophenol and to conduct a thorough risk
assessment before use.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-n-Propylthiophenol?

Al: Based on the general hazard profile of similar compounds, 4-n-Propylthiophenol is
expected to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin
irritation and serious eye damage. It is also likely to be toxic to aquatic life.

Q2: What personal protective equipment (PPE) should | wear when working with 4-n-
Propylthiophenol?

A2: A comprehensive list of recommended PPE is provided in the "Personal Protective
Equipment (PPE)" section of this guide. At a minimum, you should wear chemical-resistant
gloves, chemical safety goggles, and a lab coat. In situations with a risk of inhalation, a
respirator may be necessary.

Q3: How should | properly store 4-n-Propylthiophenol?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Q4: What should | do in case of a small spill?

A4: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a suitable, labeled container for disposal. Ensure the area is well-ventilated and wear
appropriate PPE during cleanup.

Q5: How do I dispose of 4-n-Propylthiophenol waste?

A5: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the
chemical to enter drains or waterways.

Troubleshooting Guide

Issue Possible Cause Solution

Ensure the container is tightly

) Improper storage or handling sealed. Handle the chemical in
Unpleasant Odor in the Lab ] )
leading to vapor release. a well-ventilated area or a
fume hood.

Immediately wash the affected
area with soap and plenty of
) o . Direct skin contact with the water for at least 15 minutes.
Skin Irritation After Handling ) )
chemical. Remove contaminated
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
o Vapors or splash from the _ )
Eye Irritation ) lower eyelids occasionally.

chemical. )
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.
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Quantitative Data Summary

The following table summarizes key physical and chemical properties of 4-n-

Propylthiophenol.

Property Value Source(s)
Molecular Formula CoH12S [1][2]
Molecular Weight 152.26 g/mol [11[2]

CAS Number 4527-44-0 [1][2]
Appearance Colorless to pale yellow liquid [2]

Experimental Protocols
Standard Operating Procedure for Handling 4-n-
Propylthiophenol

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the potential hazards of 4-n-Propylthiophenol and other
reagents.

Personal Protective Equipment: Don appropriate PPE, including but not limited to:

o Chemical-resistant gloves (e.g., nitrile, neoprene).

o Chemical safety goggles or a face shield.

o A properly fitted lab coat.

o Closed-toe shoes.

Ventilation: Handle 4-n-Propylthiophenol in a well-ventilated area. For procedures with a
risk of generating aerosols or vapors, use a chemical fume hood.

Dispensing: When transferring or dispensing the chemical, use appropriate tools (e.qg.,
pipettes, syringes) to minimize the risk of spills and splashes.
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o Waste Disposal: Collect all waste containing 4-n-Propylthiophenol in a designated, labeled,
and sealed waste container.

» Decontamination: After handling, thoroughly wash hands and any potentially contaminated
surfaces with soap and water.

Visualizations
Logical Workflow for Handling a Chemical Spill

Caption: Workflow for responding to a chemical spill.

First Aid Measures

In the event of exposure to 4-n-Propylthiophenol, follow these first aid measures and seek
immediate medical attention.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[3][4]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact . . .
removing all contaminated clothing and shoes.

Seek immediate medical attention.[3][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion ) ) ]
give anything by mouth to an unconscious

person. Seek immediate medical attention.[3][4]
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Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[4]

Unsuitable Extinguishing Media

Do not use a heavy water stream as it may

spread the fire.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides and sulfur oxides.

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.[3][4]

Accidental Release Measures

Action

Procedure

Personal Precautions

Ensure adequate ventilation. Evacuate
personnel to a safe area. Wear appropriate
personal protective equipment (see PPE

section). Avoid breathing vapors, mist, or gas.[3]

Environmental Precautions

Prevent further leakage or spillage if safe to do

s0. Do not let the product enter drains.[3]

Methods for Clean-up

Absorb with inert material (e.g., vermiculite,
sand, earth) and place in a suitable, closed

container for disposal.[3]

Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations

) Wear chemical safety goggles. A face shield
Eye/Face Protection
may be necessary for splash hazards.

Wear chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene) and a lab coat. Ensure full skin

coverage.

If ventilation is inadequate or there is a risk of
Respiratory Protection inhalation, use a NIOSH-approved respirator

with an appropriate cartridge.

] Wash hands thoroughly after handling. Do not
General Hygiene ) i
eat, drink, or smoke in the work area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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